ethyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate

Specification

• CAS No.: 1239511-62-6
• Molecular Formula: C21H22N4O5S
• Molecular Weight: 442.49
• IUPAC Name: ethyl 3-[[3-methyl-5-[(4-methylphenyl)sulfamoyl]pyrazolidine-4-carbonyl]amino]benzoate
• Standard InChI: InChI=1S/C21H26N4O5S/c1-4-30-21(27)15-6-5-7-17(12-15)22-19(26)18-14(3)23-24-20(18)31(28,29)25-16-10-8-13(2)9-11-16/h5-12,14,18,20,23-25H,4H2,1-3H3,(H,22,26)
• Standard InChI Key: CMUFXQRMAZRMPY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)C2C(NNC2S(=O)(=O)NC3=CC=C(C=C3)C)C

Introduction

Ethyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate is a complex organic compound with a molecular formula of C21H26N4O5S and a molecular weight of 446.5 g/mol. This compound belongs to the pyrazole class, which is known for its diverse pharmacological activities, including antimicrobial, antioxidant, and antimalarial properties. Despite the lack of extensive literature specifically on this compound, its structure suggests potential applications in drug research and development.

Synthesis and Preparation

While specific synthesis details for ethyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate are not readily available, pyrazole derivatives are typically synthesized through reactions involving hydrazines and suitable aldehydes or ketones. For example, the synthesis of other pyrazole compounds often involves cycloaddition reactions with nitrile imines or the condensation of hydrazines with carbonyl compounds.

Potential Applications

Pyrazole derivatives have been explored for their pharmacological activities, including antimicrobial, antioxidant, and antimalarial effects. Given the structural similarity, ethyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate may exhibit similar properties, although specific studies are needed to confirm its efficacy.

Note:

Due to the limited availability of specific information on ethyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate, this article focuses on the broader context of pyrazole derivatives and their potential applications.